2-cyclopropyl-2,3-dihydro-1H-isoindol-4-amine

• IUPAC Name: 2-cyclopropyl-1,3-dihydroisoindol-4-amine
• InChI: InChI=1S/C11H14N2/c12-11-3-1-2-8-6-13(7-10(8)11)9-4-5-9/h1-3,9H,4-7,12H2
• InChI Key: BTCXFXOOPSRUDX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2CC3=C(C2)C(=CC=C3)N
• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol

Description

Synthesis Analysis

The synthesis of isoindoline derivatives, such as 2-cyclopropyl-2,3-dihydro-1H-isoindol-4-amine, has been developed based on a domino reaction involving a donor-acceptor cyclopropane containing a bromomethyl group in the ortho position of the aromatic substituent and structurally varied primary amines.

Molecular Structure Analysis

The InChI code for 2-cyclopropyl-2,3-dihydro-1H-isoindol-4-amine is 1S/C11H14N2.2ClH/c12-11-3-1-2-8-6-13(7-10(8)11)9-4-5-9;;/h1-3,9H,4-7,12H2;2*1H. This indicates the presence of 11 carbon atoms, 14 hydrogen atoms, and 2 nitrogen atoms in the molecule.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a molecular weight of 247.17 g/mol.

Mechanism of Action

As a monoamine oxidase inhibitor, 2-cyclopropyl-2,3-dihydro-1H-isoindol-4-amine likely works by blocking the action of a chemical substance known as monoamine oxidase in the nervous system.

Safety and Hazards

The compound is associated with several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.